Cas no 143661-67-0 (Carbamic acid,(2-fluoro-5-hydroxyphenyl)-, methyl ester (9CI))

• Product Name: Carbamic acid,(2-fluoro-5-hydroxyphenyl)-, methyl ester (9CI)
• CAS No: 143661-67-0
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 108452
• Update Time: 2024-01-24

Carbamic acid,(2-fluoro-5-hydroxyphenyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-fluoro-5-hydroxyphenyl)-, methyl ester (9CI)
• Carbamic acid, (2-fluoro-5-hydroxyphenyl)-, methyl ester (9CI)

• Inchi： 1S/C8H8FNO3/c1-13-8(12)10-7-4-5(11)2-3-6(7)9/h2-4,11H,1H3,(H,10,12)
• InChI Key： AIDJCDOXMGSOQC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC(O)=CC=C1F

Computed Properties

• Exact Mass: 185.04884
• Monoisotopic Mass: 185.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• PSA: 58.56